2-Chlorobenzothiazole-6-carbonitrile

• IUPAC Name: 2-chloro-1,3-benzothiazole-6-carbonitrile
• InChI: InChI=1S/C8H3ClN2S/c9-8-11-6-2-1-5(4-10)3-7(6)12-8/h1-3H
• InChI Key: DHBTVASVKVLZBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C#N)SC(=N2)Cl
• Molecular Formula: C8H3ClN2S
• DSSTOX Substance ID: DTXSID30621202
• Molecular Weight: 194.64 g/mol
• CAS RN: 80945-83-1

Description

2-Chlorobenzothiazole-6-carbonitrile (2-CBT-6CN) is a heterocyclic compound with a wide range of applications in scientific research and laboratory experiments. It is a versatile compound with many advantages and limitations that should be taken into account when using it for laboratory experiments.

Scientific Research Applications

Pharmaceutical Chemistry

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Anti-bacterial and Anti-fungal Applications

. This makes them potential candidates for the development of new antimicrobial agents.

Anti-oxidant Properties

. They can potentially be used in the treatment of diseases caused by oxidative stress.

Anti-proliferative and Anti-convulsant Applications

. This suggests their potential use in the treatment of cancer and seizure disorders.

Bioorthogonal Ligations

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Bioluminescent Imaging

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Protein Labelling

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Synthesis of Polymeric Nanostructures

. This has potential applications in nanotechnology and materials science.

Synthesis routes and methods I

Procedure details

To a mixture of 4-aminobenzonitrile (23.6 g, 0.2 mol) and ammonium rhodanate (30.4 g, 0.4 mol) was added glacial acetic acid (600 mL) and the resulting solution was cooled to 13.5° C. on an ice-bath. A mixture of bromine and glacial acetic acid was added drop-wise and slowly. The resulting mixture was stirred for 1 hour at 13.5° C. and filtered. The filter cake was washed with glacial acetic (6×100 mL) and placed in hot water (1000 mL) with stirring. The mixture was filtered and pH of the filtrate was adjusted to 7 with a saturated sodium carbonate solution. The precipitate was isolated and dried to give 19.5 g (56%) of 2-amino-benzothiazole-6-carbonitrile. A mixture of concentrated hydrochloric acid (113 mL) and water (52 mL) was heated at 90° C. while 2-aminobenzothiazole-6-carbonitrile (19 g, 0.108 mol) was added. The mixture was cooled to −5° C. on an ice-bath and a solution of sodium nitrite (7.72 g, 0.112 mol) in water (20 mL) was added drop-wise, keeping the temperature below than 0° C. When addition was complete the mixture was stirred for 0.5 hour and a solution of CuCl2 (16 g) in water (108 mL) was added drop-wise. When addition was complete the mixture was stirred for 10 min, and the ice-bath was removed. Stirring was continued for 2 h and the mixture was cooled to room temperature. The mixture was filtered and the solid was washed to neutrality with water and dried. This afforded 12.8 g (61%) of 2-chlorobenzothiazole-6-carbonitrile. 1H-NMR δ 8.14 (s, 1H), 8.03 (d, 1H), 7.75 (d, 1H).

Synthesis routes and methods II

Procedure details

The title compound was prepared from 4-amino-3-chlorobenzonitrile via 2-mercapto-1,3-benzothiazole-6-carbonitrile as described for 2,5-dichloro-1,3-benzothiazole except that in the first step the reaction mixture was heated to 120° C. for 12 h.